Cas no 1706449-97-9 (4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine)

• Product Name: 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine
• CAS No: 1706449-97-9
• MF: C₁₃H₁₈N₆
• MW: 258.322221279144
• CID: 5171510
• Update Time: 2025-05-24

4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-Dimethyl-imidazol-1-yl)-6-piperazin-1-yl-pyrimidine
• Pyrimidine, 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(1-piperazinyl)-
• 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine

• Inchi： 1S/C13H18N6/c1-10-11(2)19(9-17-10)13-7-12(15-8-16-13)18-5-3-14-4-6-18/h7-9,14H,3-6H2,1-2H3
• InChI Key： HOKBJEHZIAJDKI-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCNCC2)=CC(N2C=NC(C)=C2C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine

Research Briefing on 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine (CAS: 1706449-97-9)

In recent years, the compound 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine (CAS: 1706449-97-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazole and pyrimidine moieties, has demonstrated promising potential as a scaffold for drug development, particularly in the areas of kinase inhibition and targeted cancer therapies. The following briefing synthesizes the latest research findings on this compound, highlighting its molecular mechanisms, therapeutic applications, and ongoing investigations.

Recent studies have elucidated the role of 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine as a potent inhibitor of specific protein kinases involved in oncogenic signaling pathways. Structural analyses reveal that the compound's imidazole and piperazine groups facilitate binding to the ATP-binding pocket of kinases, thereby disrupting phosphorylation events critical for tumor proliferation. Notably, preclinical trials have shown efficacy against a range of cancer cell lines, including those resistant to conventional chemotherapies. These findings underscore its potential as a next-generation targeted therapy.

In addition to its anticancer properties, research has explored the compound's utility in modulating immune responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to selectively inhibit interleukin-1 receptor-associated kinase 4 (IRAK4), a key player in inflammatory pathways. This dual functionality—targeting both oncogenic and inflammatory pathways—positions 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine as a versatile candidate for multifactorial diseases such as autoimmune disorders and cancer.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, prompting investigations into prodrug formulations and nano-delivery systems to enhance stability and tissue specificity. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with preliminary data suggesting improved efficacy in murine models.

In conclusion, 4-(4,5-dimethyl-1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine (CAS: 1706449-97-9) represents a compelling case study in rational drug design. Its multifaceted applications, from oncology to immunomodulation, highlight the compound's broad therapeutic potential. Future research will likely focus on clinical translation, structural optimization, and combinatorial therapies to unlock its full clinical utility.